
Technical Guide: Safety Data for H-Lys(Z)-OH-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Lys(Z)-OH-d3

Cat. No.: B12413284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for H-
Lys(Z)-OH-d3 (Nε-Benzyloxycarbonyl-L-lysine-2,6,6-d3), a deuterated derivative of Nε-

benzyloxycarbonyl-L-lysine. Understanding the safety and handling protocols for this

compound is crucial for ensuring laboratory safety and the integrity of research outcomes. This

guide synthesizes available data from safety data sheets (SDS) for both the deuterated

compound and its non-deuterated analogue, presenting the information in a clear and

accessible format for laboratory personnel.

Section 1: Chemical and Physical Properties
A summary of the key chemical and physical properties of H-Lys(Z)-OH and its deuterated form

is presented below. These properties are essential for proper handling, storage, and

experimental design.
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Property H-Lys(Z)-OH H-Lys(Z)-OH-d3 References

Molecular Formula C14H20N2O4 C14H17D3N2O4 [1][2][3]

Molecular Weight 280.32 g/mol 283.34 g/mol [4][5]

CAS Number 1155-64-2
N/A (Unlabeled: 1155-

64-2)

Appearance
White to off-white

powder/solid
No data available

Melting Point 259 °C (decomposes) No data available

Solubility
Soluble in 0.1 M HCl

and H2O
No data available

Optical Activity
[α]20/D +15.5±1°, c =

1% in 1 M HCl
No data available

Section 2: Hazard Identification and Toxicological
Information
According to the available safety data sheets, neither H-Lys(Z)-OH nor its deuterated form are

classified as hazardous substances. However, as with any chemical, appropriate caution

should be exercised.

Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

Toxicological Data Summary:
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Toxicity Endpoint Result References

Acute Oral Toxicity Not classified

Acute Dermal Toxicity Not classified

Acute Inhalation Toxicity Not classified

Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin

Sensitization
Not classified

Germ Cell Mutagenicity Not classified

Carcinogenicity Not classified

Reproductive Toxicity Not classified

Based on available data, the classification criteria for these hazards are not met. No significant

symptoms are expected under anticipated conditions of normal use.

Section 3: Handling, Storage, and Emergency
Protocols
Proper handling and storage are critical for maintaining the stability of the compound and

ensuring the safety of laboratory personnel.

Safe Handling Protocol
A standard protocol for handling H-Lys(Z)-OH-d3 should include the following steps:
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Preparation

Handling

Post-Handling

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Ensure good ventilation
in the work area

Avoid contact with
skin and eyes

Avoid dust formation

Wash hands thoroughly
after handling

Store in a tightly
closed container

Click to download full resolution via product page

Figure 1. Safe handling workflow for H-Lys(Z)-OH-d3.

Storage Conditions
Proper storage is essential to maintain the integrity of the compound.
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Short-term (powder): Store at 2-8°C.

Long-term (powder): Store at -20°C for up to 3 years.

In solvent: Store at -20°C for 1 month or -80°C for 6 months.

Store in a cool, well-ventilated place away from heat and direct sunlight. Keep the container

tightly closed when not in use. Incompatible materials to avoid include strong acids, strong

bases, and strong oxidizing agents.

Emergency First-Aid Measures
In case of accidental exposure, follow these first-aid protocols:

Exposure Type

First-Aid Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse eyes with water as a precaution.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Consult a physician.

Click to download full resolution via product page

Figure 2. Emergency first-aid procedures for H-Lys(Z)-OH-d3 exposure.

Section 4: Fire-Fighting and Accidental Release
Measures
Fire-Fighting Measures:
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Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable extinguishing media: Do not use a heavy water stream.

Hazardous decomposition products: Under fire conditions, hazardous decomposition

products such as carbon oxides and nitrogen oxides may form.

Protective equipment: Firefighters should wear self-contained breathing apparatus if

necessary.

Accidental Release Measures:

Personal precautions: Use personal protective equipment and avoid dust formation.

Environmental precautions: Do not let the product enter drains.

Methods for cleaning up: Mechanically recover the product and shovel it into a suitable

container for disposal.

Section 5: Stability and Reactivity
Reactivity: The product is non-reactive under normal conditions of use, storage, and

transport.

Chemical stability: Stable under recommended storage conditions.

Possibility of hazardous reactions: No dangerous reactions are known under normal

conditions of use.

Conditions to avoid: Direct sunlight and extremely high or low temperatures.

Incompatible materials: Strong acids, strong bases, and strong oxidizing agents.

Hazardous decomposition products: Fume, carbon monoxide, and carbon dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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